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Compound of Interest

Compound Name: Monooctyl Phthalate-d4

Cat. No.: B12378391 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data for

Monooctyl Phthalate-d4, a deuterated analogue of Monooctyl Phthalate. This document is

intended to serve as a crucial resource for researchers, scientists, and professionals in drug

development who handle this compound. The information herein is compiled from various

sources, including supplier safety data sheets for the compound and its structural analogues.

Chemical and Physical Properties
The following table summarizes the key chemical and physical properties of Monooctyl
Phthalate-d4.
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Property Value Source

Chemical Name Monooctyl Phthalate-d4

LGC Standards[1], Santa Cruz

Biotechnology[2],

Pharmaffiliates[3]

Synonyms

1,2-Benzenedicarboxylic Acid

1-Octyl Ester-d4, Phthalic Acid

Monooctyl Ester-d4

LGC Standards[1],

Pharmaffiliates[3]

CAS Number 1398065-74-1

LGC Standards[1], Santa Cruz

Biotechnology[2],

Pharmaffiliates[3]

Molecular Formula C₁₆H₁₈D₄O₄
LGC Standards[1], Santa Cruz

Biotechnology[2]

Molecular Weight 282.37 g/mol
LGC Standards[1], Santa Cruz

Biotechnology[2], PubChem[4]

Appearance
Not explicitly stated, likely a

liquid or oil

Inferred from related

compounds

Purity >95% (HPLC) LGC Standards[1]

Storage Temperature +4°C LGC Standards[1]

Hazard Identification and Safety Precautions
While a specific Globally Harmonized System (GHS) classification for Monooctyl Phthalate-d4
is not readily available, data from similar phthalates suggest potential health hazards. The

following table outlines the potential hazards and recommended precautionary measures.
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Hazard Category Potential Hazard Precautionary Statements

Acute Toxicity (Oral) May be harmful if swallowed.

P264: Wash hands thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301+P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell. P330: Rinse

mouth.

Skin Corrosion/Irritation May cause skin irritation.

P280: Wear protective gloves.

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water.

Serious Eye Damage/Irritation
May cause serious eye

irritation.

P280: Wear eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Reproductive Toxicity
Suspected of damaging fertility

or the unborn child.

P201: Obtain special

instructions before use. P202:

Do not handle until all safety

precautions have been read

and understood. P280: Wear

protective gloves/protective

clothing/eye protection/face

protection. P308+P313: IF

exposed or concerned: Get

medical advice/attention.
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Aquatic Hazard
May cause long-lasting harmful

effects to aquatic life.

P273: Avoid release to the

environment. P501: Dispose of

contents/container to an

approved waste disposal plant.

First-Aid Measures
In the event of exposure to Monooctyl Phthalate-d4, the following first-aid measures should

be taken.

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention if

symptoms persist.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

develops or persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Check for and remove

any contact lenses. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Fire-Fighting Measures and Stability
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Aspect Guideline

Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Specific Hazards Emits toxic fumes under fire conditions.

Protective Equipment
Wear self-contained breathing apparatus and

full protective gear.

Stability Stable under recommended storage conditions.

Incompatible Materials Strong oxidizing agents.

Hazardous Decomposition Products Carbon monoxide, carbon dioxide.

Handling, Storage, and Personal Protection
Proper handling and storage procedures are crucial to minimize exposure risk.

Category Recommendation

Handling

Avoid contact with skin and eyes. Avoid

inhalation of vapor or mist. Use with adequate

ventilation. Wash thoroughly after handling.

Storage

Store in a tightly closed container. Store in a

cool, dry, well-ventilated area away from

incompatible substances. Recommended

storage at +4°C.[1]

Eye/Face Protection Use safety glasses with side-shields or goggles.

Skin Protection Wear compatible chemical-resistant gloves.

Respiratory Protection

Use a NIOSH/MSHA-approved respirator if

exposure limits are exceeded or if irritation or

other symptoms are experienced.

Engineering Controls

Use in a well-ventilated area. An eyewash

station and safety shower should be available in

the immediate work area.
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Experimental Protocols
Detailed experimental protocols for the safety and toxicological assessment of Monooctyl
Phthalate-d4 are not widely published. However, standard methodologies for evaluating

phthalates can be adapted.

1. Purity and Identity Confirmation: Gas Chromatography/Mass Spectrometry (GC/MS)

Objective: To confirm the identity and purity of Monooctyl Phthalate-d4.

Methodology:

Prepare a standard solution of Monooctyl Phthalate-d4 in a suitable solvent (e.g.,

hexane or dichloromethane).

Inject a known volume of the solution into a GC/MS system.

Use a suitable capillary column (e.g., HP-5MS) and temperature program to achieve

separation.

The mass spectrometer is operated in electron ionization (EI) mode.

Identify the compound by its retention time and the fragmentation pattern in the mass

spectrum. The presence of the deuterated molecular ion peak and characteristic

fragments will confirm its identity.

Quantify the purity by comparing the peak area of the analyte to that of an internal or

external standard.

2. In Vitro Estrogenicity Assessment: Uterotrophic Assay

Objective: To assess the potential of Monooctyl Phthalate-d4 to exert estrogenic effects.

Methodology:

Use immature or ovariectomized female rodents.
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Administer Monooctyl Phthalate-d4 via oral gavage or subcutaneous injection for a

period of 3-7 days.

A positive control group (e.g., treated with 17β-estradiol) and a vehicle control group

should be included.

At the end of the treatment period, euthanize the animals and carefully dissect the uteri.

Measure the wet and blotted uterine weights.

A statistically significant increase in uterine weight compared to the vehicle control group

indicates an estrogenic effect.

Signaling Pathways
Phthalate Metabolism

Phthalate diesters are metabolized in the body through a two-step process. The initial step

involves hydrolysis to the corresponding monoester, which is often the more biologically active

form. This is followed by further oxidative metabolism.

Phthalate Diester Monooctyl Phthalate-d4Hydrolysis (Esterases) Oxidative MetabolitesOxidation Excretion

Click to download full resolution via product page

Caption: General metabolic pathway of phthalate esters.

Phthalate Endocrine Disruption

Phthalates are known endocrine-disrupting chemicals that can interfere with normal hormone

signaling pathways. One of the key mechanisms is their interaction with nuclear receptors,

such as Peroxisome Proliferator-Activated Receptors (PPARs) and estrogen receptors, leading

to altered gene expression and subsequent physiological effects.
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Caption: Mechanism of phthalate-induced endocrine disruption.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Monooctyl Phthalate-d4: A Comprehensive Technical
Safety Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12378391#monooctyl-phthalate-d4-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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